Cas no 2229549-74-8 (2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid)

• Product Name: 2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid
• CAS No: 2229549-74-8
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6423496
• PubChem ID: 165712461
• Update Time: 2025-06-21

2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid
• EN300-1756426
• 2-[1-(4-methyl-1,3-thiazol-5-yl)cyclobutyl]acetic acid
• 2229549-74-8

• Inchi： 1S/C10H13NO2S/c1-7-9(14-6-11-7)10(3-2-4-10)5-8(12)13/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： UWHFCQCHISHUMU-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid

Introduction to 2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid (CAS No. 2229549-74-8)

2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229549-74-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutyl ring conjugated with a thiazole moiety and an acetic acid side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of the 4-methyl-1,3-thiazol-5-yl substituent introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The thiazole core is a heterocyclic compound that plays a pivotal role in medicinal chemistry, owing to its prevalence in numerous bioactive natural products and synthetic drugs. Thiazole derivatives are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of the 4-methyl-1,3-thiazol-5-yl group into the cyclobutylacetic acid framework suggests that this compound may exhibit similar therapeutic potentials, possibly through interactions with biological targets such as enzymes or receptors.

The cyclobutylacetic acid moiety contributes to the molecule's overall physicochemical properties, influencing solubility, metabolic stability, and binding affinity. This structural feature is particularly relevant in drug design, as it can modulate the compound's pharmacokinetic behavior. The cycloalkyl group enhances lipophilicity while maintaining sufficient polar character for favorable absorption and distribution in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 4-methyl-1,3-thiazol-5-ylcyclobutylacetic acid scaffold may interact with proteins involved in metabolic pathways or signal transduction cascades. For instance, its thiazole ring could engage with metal ions or aromatic residues in target enzymes, while the acetic acid side chain might participate in hydrogen bonding interactions.

In vitro assays have begun to explore the potential bioactivity of this compound. Preliminary data indicate that derivatives of 2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid exhibit inhibitory effects on certain kinases and enzymes implicated in inflammation and cancer progression. These findings align with the growing interest in thiazole-based compounds as modulators of cellular processes. Further research is warranted to elucidate the exact mechanisms of action and optimize lead structures for therapeutic applications.

The synthesis of 2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring fused with the thiazole core requires careful selection of reaction conditions to ensure regioselectivity and yield. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing complex heterocycles efficiently. Additionally, modern techniques such as flow chemistry offer advantages in scalability and reproducibility during multi-step syntheses.

The pharmaceutical industry has increasingly adopted structure-based drug design approaches to accelerate the discovery of novel therapeutics. By leveraging high-throughput screening (HTS) data and computational predictions, researchers can prioritize compounds like 2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid for further development based on their predicted binding affinities and pharmacokinetic profiles. Such strategies have significantly reduced the time required to transition from hit identification to lead optimization.

Future directions in the study of this compound may include exploring its role as a prodrug or a precursor for more complex derivatives. The acetic acid functionality provides a versatile handle for further chemical modifications, allowing chemists to tailor properties such as solubility or bioavailability. Additionally, investigating its behavior in vivo will be crucial for assessing its potential as a drug candidate.

The broader significance of 2-1-(4-methyl-1,3-thiazol-5-yl)cyclobutylacetic acid lies in its representation of innovative molecular design principles applied to address unmet medical needs. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will serve as valuable tools for therapeutic intervention. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate these findings into tangible benefits for patients worldwide.